Eggmanone
Overview
Description
Eggmanone (EGM1) is a potent and selective phosphodiesterase 4 (PDE4) antagonist with an IC50 of 72 nM for PDE4D3 . It shows approximately 40- to 50-fold selectivity for PDE4D3 over other PDEs . Eggmanone exerts its Hh-inhibitory effects through selective antagonism of PDE4, leading to protein kinase A activation and subsequent Hh blockade .
Synthesis Analysis
Eggmanone has been utilized in the development of biodegradable nanoparticles for targeted delivery to CD4+ T cell subsets . Two FDA-approved polymers, poly (lactic-co-glycolic acid) and polyethylene glycol, were used to generate hydrolytically degradable nanoparticles .Chemical Reactions Analysis
Eggmanone has been shown to effectively down-regulate the expression of CSCs’ marker genes Nanog and ABC sub-family G member 2 (ABCG2) and attenuate sphere formation in DU145-TxR and PC3-TxR cells .Physical And Chemical Properties Analysis
Eggmanone is a crystalline solid . It is soluble in ethanol (≤0.5mg/ml), DMSO (10mg/ml), and dimethyl formamide (5mg/ml) .Scientific Research Applications
Summary of the Application
Eggmanone (Egm) is used for T cell modulation in diseases associated with rheumatic autoimmunity . The Hedgehog (Hh) signaling pathway, which is implicated in the activation of T cells and the formation of the immune synapse, is targeted by Egm .
Methods of Application
Biodegradable nanoparticles were developed for the targeted delivery of Egm to CD4+ T cell subsets . Two FDA-approved polymers, poly(lactic-co-glycolic acid) and polyethylene glycol, were used to generate hydrolytically degradable nanoparticles . These nanoparticles were decorated with anti-CD4 F(ab’) antibody fragments to enable targeted delivery of Egm .
Results or Outcomes
The novel delivery system achieved a highly specific association with the majority of CD4+ T cells present among a complex cell population . Antigen-specific inhibition of CD4+ T cell responses was demonstrated, mediated by nanoparticle-formulated Egm .
2. Overcoming Prostate Cancer Cell Chemoresistance
Summary of the Application
Eggmanone is used to overcome chemoresistance in prostate cancer cells . It targets Phosphodiesterase-4 (PDE4), a main intracellular enzyme for cAMP hydrolysis, which is involved in the proliferation and progression of early chemo-sensitive prostate cancer cells .
Methods of Application
Eggmanone, a potent and selective PDE4D inhibitor, is used to inhibit PDE4D, which is highly elevated in chemo-resistant prostate cancer cells .
Results or Outcomes
Eggmanone effectively decreases the invasion and proliferation and induces cell death of the chemo-resistant prostate cancer cells . It also increases docetaxel cytotoxicity to these cells in a dose-dependent manner . Furthermore, Eggmanone effectively down-regulates the expression of cancer stem cells’ marker genes Nanog and ABC sub-family G member 2 (ABCG2) and attenuates sphere formation in these cells .
Safety And Hazards
Future Directions
properties
IUPAC Name |
3-(2-methylprop-2-enyl)-2-(2-oxo-2-thiophen-2-ylethyl)sulfanyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O2S3/c1-12(2)10-22-19(24)17-13-6-3-4-7-15(13)27-18(17)21-20(22)26-11-14(23)16-8-5-9-25-16/h5,8-9H,1,3-4,6-7,10-11H2,2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XAKJIQPEGSCYIP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)CN1C(=O)C2=C(N=C1SCC(=O)C3=CC=CS3)SC4=C2CCCC4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O2S3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Eggmanone | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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